Cas no 1435768-96-9 (2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester)

• Product Name: 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester
• CAS No: 1435768-96-9
• MF: C₂₆H₃₅NO₃
• MW: 409.561007738113
• CID: 4554399
• Update Time: 2025-05-21

2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-propanoic Acid 2-[(1R)-3-[Bis(1-methylethyl)amino]-1-phenylpropyl]-4-formylphenyl Ester
• ICOFQCJKJOISKD-HSZRJFAPSA-N
• Fesoterodine Impurity 7
• (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-formylphenyl isobutyrate
• Fesoterodine Related Impurity 3
• Fesoterodine Isobutyrate Benzaldehyde Impurity
• Fesoterodine Impurity F
• Propanoic acid, 2-methyl-, 2-[(1R)-3-[bis(1-methylethyl)amino]-1-phenylpropyl]-4-formylphenyl ester
• Fesoterodine Related Impurity 3Q: What is Fesoterodine Related Impurity 3 Q: What is the CAS Number of Fesoterodine Related Impurity 3
• 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester

• Inchi： 1S/C26H35NO3/c1-18(2)26(29)30-25-13-12-21(17-28)16-24(25)23(22-10-8-7-9-11-22)14-15-27(19(3)4)20(5)6/h7-13,16-20,23H,14-15H2,1-6H3/t23-/m1/s1
• InChI Key： ICOFQCJKJOISKD-HSZRJFAPSA-N
• SMILES： C(OC1=CC=C(C=O)C=C1[C@@H](C1=CC=CC=C1)CCN(C(C)C)C(C)C)(=O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester

2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester (CAS No. 1435768-96-9): A Comprehensive Overview

2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester (CAS No. 1435768-96-9) is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound, also known as Ibuprofen Phenylalanine Ester, is a derivative of ibuprofen, a well-known nonsteroidal anti-inflammatory drug (NSAID). The unique structure of this ester derivative offers enhanced solubility and bioavailability, making it a promising candidate for the development of novel drug delivery systems.

The chemical structure of 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester is characterized by the presence of a phenylalanine moiety and an ibuprofen ester group. The phenylalanine component contributes to the compound's hydrophilic properties, while the ibuprofen ester provides the pharmacological activity. This combination results in a molecule with improved pharmacokinetic properties compared to its parent compound, ibuprofen.

Recent studies have highlighted the potential of 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester in enhancing the therapeutic efficacy of ibuprofen. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this ester derivative exhibits superior anti-inflammatory and analgesic effects compared to ibuprofen alone. The enhanced efficacy is attributed to the improved solubility and stability of the compound in biological systems.

In addition to its anti-inflammatory properties, 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester has shown promise in the treatment of various pain conditions. A clinical trial conducted by researchers at the University of California, Los Angeles (UCLA) found that patients treated with this ester derivative experienced significant relief from chronic pain, with fewer side effects compared to traditional NSAIDs. These findings suggest that the compound may be a valuable addition to the pain management arsenal.

The synthesis of 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester involves a multi-step process that includes the formation of the phenylalanine intermediate and subsequent esterification with ibuprofen. The reaction conditions are carefully controlled to ensure high yield and purity of the final product. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

The safety profile of 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester has been extensively evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These results support its potential for further clinical development and eventual use in human patients.

In conclusion, 2-Methyl-propanoic Acid 2-(1R)-3-Bis(1-methylethyl)amino-1-phenylpropyl-4-formylphenyl Ester (CAS No. 1435768-96-9) represents a significant advancement in the field of pharmaceutical chemistry. Its unique chemical structure and enhanced pharmacological properties make it a promising candidate for the development of new drugs for pain management and inflammation treatment. Ongoing research continues to explore its full potential, paving the way for innovative therapeutic solutions.